Cas no 1437795-14-6 (3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol)

• Product Name: 3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol
• CAS No: 1437795-14-6
• MF: C₁₀H₁₄N₂O₅S
• MW: 274.293561458588
• CID: 3044155
• Update Time: 2025-10-18

3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Methanesulfonyl-5-nitrophenyl)amino]propan-1-ol
• 3-(2-methylsulfonyl-5-nitroanilino)propan-1-ol
• V3308
• A920249
• 3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol

• Inchi： 1S/C10H14N2O5S/c1-18(16,17)10-4-3-8(12(14)15)7-9(10)11-5-2-6-13/h3-4,7,11,13H,2,5-6H2,1H3
• InChI Key： XNIVBUCQZYGBAL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1NCCCO)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 373
• XLogP3: 1.2
• Topological Polar Surface Area: 121

Additional information on 3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol

Comprehensive Overview of 3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol (CAS No. 1437795-14-6)

3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol (CAS No. 1437795-14-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its methanesulfonyl and nitrophenyl functional groups, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its aminopropanol backbone, which contributes to its versatility in synthetic chemistry.

The compound's CAS number 1437795-14-6 serves as a critical identifier in regulatory and scientific databases, ensuring accurate tracking and documentation. Its molecular structure features a nitro group attached to a phenyl ring, which is further substituted with a methanesulfonyl moiety. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for 3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol has increased due to its relevance in high-throughput screening and medicinal chemistry. Scientists are investigating its potential role in designing small-molecule therapeutics, especially in areas such as inflammatory diseases and neurological disorders. The compound's nitrophenyl group is particularly noteworthy for its electron-withdrawing properties, which can influence the reactivity of adjacent functional groups.

From a synthetic chemistry perspective, CAS 1437795-14-6 is often utilized as a building block for heterocyclic compounds. Its aminopropanol side chain provides a flexible linker, enabling the creation of diverse molecular architectures. This adaptability is crucial for researchers working on structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological activity.

The compound's physicochemical properties, such as solubility and stability, are also topics of interest. Its methanesulfonyl group enhances water solubility, making it suitable for aqueous-phase reactions. Meanwhile, the nitro group contributes to its stability under various conditions, a feature highly valued in long-term storage and transportation.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol. Efforts include optimizing catalytic processes and reducing waste generation. These initiatives align with global trends toward environmentally friendly synthesis, a topic frequently searched by professionals in the field.

Another area of growing interest is the compound's potential in photodynamic therapy and diagnostic imaging. The nitrophenyl moiety's ability to absorb specific wavelengths of light makes it a candidate for light-activated therapies. This application is particularly relevant given the rising focus on precision medicine and targeted drug delivery.

For those seeking CAS 1437795-14-6 suppliers, it is essential to verify the compound's purity and analytical data. Reputable providers typically offer high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectra to ensure quality. This transparency is critical for researchers requiring high-purity intermediates for their projects.

In summary, 3-(2-Methanesulfonyl-5-nitrophenyl)aminopropan-1-ol (CAS No. 1437795-14-6) is a multifaceted compound with broad applications in pharmaceutical research, material science, and synthetic chemistry. Its unique combination of functional groups and adaptability makes it a valuable tool for scientists addressing some of today's most pressing challenges in drug discovery and sustainable chemistry.